N-(1,3-benzoxazol-6-yl)-N'-ethylthiourea

• IUPAC Name: 1-(1,3-benzoxazol-6-yl)-3-ethylthiourea
• InChI: InChI=1S/C10H11N3OS/c1-2-11-10(15)13-7-3-4-8-9(5-7)14-6-12-8/h3-6H,2H2,1H3,(H2,11,13,15)
• InChI Key: RNLAGFDBVAGZNB-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)NC1=CC2=C(C=C1)N=CO2
• Molecular Formula: C10H11N3OS
• DSSTOX Substance ID: DTXSID901300644
• Molecular Weight: 221.28 g/mol
• Solubility: >33.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 860785-11-1

Description

Benzoxazole derivatives have gained a lot of importance in the past few years because of their use in intermediates for the preparation of new biological materials. They are prominent in medicinal chemistry due to their wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, anti-inflammatory, antimycobacterial, antihistamine, antiparkinson, inhibition of hepatitis C virus, 5-HT3 antagonistic effect, melatonin receptor antagonism, amyloidogenesis inhibition, and Rho-kinase inhibition.

Synthesis Analysis

A simple, green, and efficient method enables the synthesis of benzoxazoles and benzothiazoles from o-amino (thio)phenols and aldehydes using samarium triflate as a reusable acid catalyst under mild reaction conditions in aqueous medium. A sequential one-pot procedure for the synthesis of either 2-(hetero)aryl or 2-styryl benzoxazoles from aryl and vinyl bromides involves an initial aminocarbonylation with 2-aminophenols as nucleophiles followed by an acid-mediated ring closure to generate the heterocycle.

Molecular Structure Analysis

The synthesized benzoxazole compounds were confirmed by IR, 1H/13C-NMR, mass and screened for their in vitro antimicrobial activity.

Chemical Reactions Analysis

The reaction of ortho-substituted anilines with functionalized orthoesters yields benzoxazole, benzothiazole, and benzimidazole derivatives in an efficient and connective methodology. The combination of sulfur and DABCO efficiently promotes a reductive coupling/annulation of o-nitrophenols or o-nitroanilines with benzaldehydes.

Scientific Research Applications

N-(1,3-benzoxazol-6-yl)-N'-ethylthiourea has been widely studied in a variety of scientific research applications. It has been used in laboratory experiments to study its mechanism of action, as well as to develop new drugs. This compound has also been used to study the biochemical and physiological effects of the molecule, including its anti-inflammatory, anti-tumor, and anti-cancer activities. In addition, this compound has been used as a model compound in drug discovery and development.

Mechanism of Action

The mechanism of action of N-(1,3-benzoxazol-6-yl)-N'-ethylthiourea is not fully understood. However, it has been suggested that this compound may interact with various cellular targets, including proteins and enzymes, to exert its biochemical and physiological effects. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory molecules. In addition, this compound has been found to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the breakdown of extracellular matrix proteins and are linked to cancer progression.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer activities, this compound has also been found to have anti-microbial, anti-fungal, and anti-viral activities. This compound has also been found to have anti-oxidant and anti-apoptotic effects. In addition, this compound has been found to have neuroprotective and cardioprotective effects.

Advantages and Limitations for Lab Experiments

N-(1,3-benzoxazol-6-yl)-N'-ethylthiourea has several advantages for laboratory experiments. It is a small molecule, which makes it easy to handle and manipulate. In addition, this compound is relatively stable and can be stored for long periods of time. However, this compound also has some limitations for laboratory experiments. It is not water soluble, which can make it difficult to work with in aqueous solutions. In addition, this compound is not very soluble in organic solvents, which can limit its use in certain experiments.

Future Directions

The potential applications of N-(1,3-benzoxazol-6-yl)-N'-ethylthiourea are vast, and there are many possible future directions for research. One possible future direction is the development of new drugs based on this compound. This compound has already been found to have a wide range of biochemical and physiological effects, and further research could lead to the development of new drugs with improved efficacy and safety profiles. In addition, further research could be done to better understand the mechanism of action of this compound and to develop new methods for synthesizing the molecule. Finally, this compound could be used in combination with other molecules to develop new therapeutic strategies.